Cas no 2680701-64-6 (Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring a hydroxymethyl and ethyl substituent at the 2-position, along with a benzyloxycarbonyl (Cbz) protecting group on the nitrogen. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The hydroxymethyl group enhances its reactivity for further functionalization, while the Cbz group provides selective deprotection under mild conditions. Its rigid pyrrolidine scaffold contributes to stereochemical control in asymmetric synthesis. The compound is valued for its stability, well-defined stereochemistry, and utility in constructing complex nitrogen-containing frameworks.
Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate structure
2680701-64-6 structure
Product Name:Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate
CAS No:2680701-64-6
MF:C15H21NO3
MW:263.332144498825
CID:5648761
PubChem ID:165911349
Update Time:2025-06-13

Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2680701-64-6
    • benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • EN300-28281587
    • Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate
    • Inchi: 1S/C15H21NO3/c1-2-15(12-17)9-6-10-16(15)14(18)19-11-13-7-4-3-5-8-13/h3-5,7-8,17H,2,6,9-12H2,1H3
    • InChI Key: CVZASDWHNIGQJL-UHFFFAOYSA-N
    • SMILES: OCC1(CC)CCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 263.15214353g/mol
  • Monoisotopic Mass: 263.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 49.8Ų

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Additional information on Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate

Introduction to Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS No. 2680701-64-6)

Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate, with the chemical identifier CAS No. 2680701-64-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structure of this molecule incorporates several functional groups, including a benzyl group, an ethyl group, and a hydroxymethyl group, which contribute to its unique chemical properties and reactivity.

The benzyl group in Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate plays a crucial role in modulating the compound's interactions with biological targets. Benzyl groups are frequently used in pharmaceuticals due to their ability to enhance solubility, stability, and binding affinity. In recent years, there has been growing interest in the use of benzyl-containing compounds as pharmacophores in the development of novel therapeutic agents. For instance, studies have shown that benzyl groups can improve the bioavailability of drugs by facilitating their transport across biological membranes.

The ethyl and hydroxymethyl groups in the molecule contribute to its chiral properties, making it a valuable scaffold for developing enantiomerically pure drugs. Chirality is a critical factor in drug design, as the different enantiomers of a compound can exhibit distinct pharmacological activities. The presence of these functional groups also allows for further chemical modification, enabling the synthesis of analogs with enhanced therapeutic profiles. Researchers have been exploring various synthetic routes to introduce modifications at these positions, aiming to optimize the compound's biological activity and reduce potential side effects.

Recent advancements in computational chemistry have facilitated the design and optimization of molecules like Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate. Molecular modeling techniques have been employed to predict the binding modes of this compound with target proteins, providing insights into its mechanism of action. These studies have revealed that the hydroxymethyl group interacts with polar residues in the binding pocket, while the benzyl group forms hydrophobic interactions with non-polar regions. Such detailed understanding has guided the development of more effective derivatives.

In addition to its potential as a drug candidate, Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate has shown promise in material science applications. The unique structural features of this compound make it suitable for use as a building block in the synthesis of polymers and coatings with enhanced mechanical properties. Researchers have been investigating its incorporation into biodegradable polymers, which could lead to environmentally friendly materials for medical implants and packaging.

The synthesis of Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. The development of novel catalysts has further improved the efficiency and selectivity of these reactions, reducing waste and energy consumption.

The pharmacological properties of Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate have been extensively studied in recent years. Preclinical trials have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. The hydroxymethyl group has been identified as a critical moiety for mediating these effects, suggesting that further optimization could lead to more potent therapeutic agents. Additionally, studies suggest that this compound may exhibit neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The role of computational tools in drug discovery cannot be overstated. Software platforms like Schrödinger and MOE (Molecular Operating Environment) have been instrumental in designing derivatives of Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate with improved pharmacokinetic profiles. These tools allow researchers to simulate molecular interactions and predict metabolic stability, thereby accelerating the drug development process. By integrating experimental data with computational models, scientists can make informed decisions about which compounds to pursue further。

The future prospects for Benzyl 2-ethyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate are promising, with ongoing research aimed at expanding its applications across various fields. In pharmaceuticals, efforts are focused on identifying new therapeutic targets and developing combination therapies that leverage its unique properties. In material science, researchers are exploring its potential as a precursor for advanced materials with tailored functionalities. As our understanding of molecular interactions continues to grow, it is likely that this compound will play an increasingly important role in both academic research and industrial applications.

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